Cas no 2034533-70-3 (2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide)

• Product Name: 2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide
• CAS No: 2034533-70-3
• MF: C₁₇H₁₄N₆O₃
• MW: 350.33146238327
• CID: 6135195
• PubChem ID: 119104937
• Update Time: 2025-06-15

2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide
• N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-oxo-1H-quinoline-4-carboxamide
• AKOS026698518
• 2034533-70-3
• F6559-3327
• 2-hydroxy-N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}quinoline-4-carboxamide
• 2-hydroxy-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)quinoline-4-carboxamide

• Inchi： 1S/C17H14N6O3/c1-23-9-10(7-19-23)16-21-15(26-22-16)8-18-17(25)12-6-14(24)20-13-5-3-2-4-11(12)13/h2-7,9H,8H2,1H3,(H,18,25)(H,20,24)
• InChI Key： CIOJUZIXYKYAFP-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2=CC(NC3C=CC=CC2=3)=O)=O)=NC(C2C=NN(C)C=2)=N1

Computed Properties

• Exact Mass: 350.11273833g/mol
• Monoisotopic Mass: 350.11273833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 115Ų

Additional information on 2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide

Introduction to 2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide (CAS No. 2034533-70-3)

2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide, identified by the CAS number 2034533-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by their intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical and biological properties. The molecular structure of this compound integrates several key pharmacophoric elements, including a quinoline core, a hydroxyl group, and a 1,2,4-oxadiazole moiety linked to a 1-methylpyrazole unit. Such structural features are often exploited in the design of bioactive molecules due to their ability to interact with biological targets in a highly specific manner.

The quinoline scaffold is particularly noteworthy in medicinal chemistry, as it is a privileged structure found in numerous therapeutic agents. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The presence of the hydroxyl group in 2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide introduces additional polarity and potential for hydrogen bonding interactions with biological targets. This functional group can modulate the compound's solubility and binding affinity, making it an attractive candidate for drug development.

The 1,2,4-oxadiazole ring is another critical component of this compound. Oxadiazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of this heterocycle into the molecular framework of 2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide enhances its pharmacological potential by introducing additional binding sites and modulating electronic properties. The 5-substituted position on the oxadiazole ring is particularly important, as it allows for further functionalization and interaction with biological receptors.

The 1-methylpyrazole moiety further contributes to the complexity and diversity of this compound's pharmacological profile. Pyrazole derivatives are widely recognized for their role in various therapeutic applications, including pain relief and anti-inflammatory effects. The methyl group at the 1-position of the pyrazole ring adds steric bulk and can influence the compound's binding affinity and selectivity. This structural feature is often exploited in drug design to optimize interactions with specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}quinoline-4-carboxamide and its potential biological targets. These studies have highlighted the compound's ability to bind to various enzymes and receptors involved in cancer progression, inflammation, and other diseases. For instance, computational simulations have suggested that this molecule may interact with kinases and other enzymes that play a crucial role in signal transduction pathways associated with these conditions.

In vitro studies have also provided valuable insights into the pharmacological properties of 2-hydroxy-N-{3-(1-methyl-1H-pyrazol-4-yll)-1,2,4 oxadiazol -5 - ylmethyl }quinoline -4 -carboxamide (CAS No. 2034533 -70 -3). These investigations have demonstrated its potential as an inhibitor of several key enzymes implicated in cancer metabolism. Specifically, preliminary data suggest that this compound may suppress the activity of enzymes such as tyrosine kinase receptors (e.g., EGFR) and cyclin-dependent kinases (CDKs), which are frequently overexpressed in various cancer types. Additionally, its interaction with other signaling molecules involved in cell proliferation and survival pathways has been explored.

The hydroxyl group at the 2-position of the quinoline ring is particularly interesting from a pharmacological standpoint. This functional group can participate in hydrogen bonding interactions with polar residues on biological targets, thereby enhancing binding affinity. Moreover, it can influence solubility characteristics of the molecule when formulated into drug delivery systems or when administered orally or intravenously.

Another important aspect of 2-hydroxy-N-{3-(1-methyl - 1H - pyrazol - 4 - yl ) - 1 , 2 , 4 - ox adiaz ol -5 - ylmethyl }quinoline -4-carboxamide (CAS No. 2034533 -70 -3) is its potential for further chemical modification to enhance its therapeutic efficacy or improve its pharmacokinetic profile. Researchers have explored various strategies for derivatization based on this core structure but maintaining or improving target engagement while minimizing off-target effects remains an ongoing challenge

The synthesis of complex molecules like 2-hydroxy-N-{3-(1-methyl-lH-pyrazol-lY-yll)-l , 22 ,40-xa d i az ol-lY-ylmethyllquinoline-lY-carboxamide (CAS No . 203458337013) requires meticulous planning due to multiple stereocenters present within its framework . Advanced synthetic methodologies such as multi-component reactions (MCRs) coupled with transition metal catalysis offer efficient routes toward constructing these intricate scaffolds . Such approaches not only expedite access but also enable diversification which could lead discovery novel bioactive derivatives

Recent studies have also highlighted importance understanding role environmental factors influencing absorption distribution metabolism excretion(ADEME) profiles . Factors such as pH solubility protein binding lipophilicity all contribute determining how long drug remains active systemically . These parameters must carefully considered during development process ensure maximal therapeutic benefit minimal side effects

In conclusion,l-hydroxy N { l( l methyl l H pyrazo l Y yll ) l ,22 ox ad i az ol l Y ylmethyllquinine l Y carbox amide(CAS No .203458337013) represents promising lead candidate further investigation within pharmaceutical industry . Its unique structural features coupled recent advances computational biology experimental techniques position itself becoming next generation therapeutic agent addressing unmet medical needs . Continued exploration both synthetic possibilities pharmacological applications likely yield significant breakthroughs years ahead